Cas no 70842-06-7 (5,5-dimethyl-3-[3-(trifluoromethyl)phenyl]imidazolidine-2,4-dione)

• Product name: 5,5-dimethyl-3-[3-(trifluoromethyl)phenyl]imidazolidine-2,4-dione
• CAS No: 70842-06-7
• MF: C₁₂H₁₁N₂O₂F₃
• MW: 272.22314
• CID: 1746691
• PubChem ID: 3054079

5,5-dimethyl-3-[3-(trifluoromethyl)phenyl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-3-[3-(trifluoromethyl)phenyl]imidazolidine-2,4-dione
• 3-(3-Trifluormethyl-phenyl)-5,5-dimethyl-hydantoin
• BDBM50550373
• BRN 0812638
• Hydantoin, 5,5-dimethyl-3-(alpha,alpha,alpha-trifluoro-m-tolyl)-
• 3-(3-Trifluormethyl-phenyl)-5,5-dimethyl-hydantoin [German]
• DTXSID70221088
• AKOS010568981
• SOXPYSRBYPLMQF-UHFFFAOYSA-N
• CHEMBL4781708
• 2,4-Imidazolidinedione, 5,5-dimethyl-3-(3-(trifluoromethyl)phenyl)-
• SCHEMBL11094122
• 5,5-Dimethyl-3-(3-(trifluoromethyl)phenyl)imidazolidine-2,4-dione
• 70842-06-7
• 5,5-Dimethyl-3-(alpha,alpha,alpha-trifluoro-m-tolyl)hydantoin

• Inchi： InChI=1S/C12H11F3N2O2/c1-11(2)9(18)17(10(19)16-11)8-5-3-4-7(6-8)12(13,14)15/h3-6H,1-2H3,(H,16,19)
• InChI Key： SOXPYSRBYPLMQF-UHFFFAOYSA-N
• SMILES： CC1(C(=O)N(C(=O)N1)C2=CC=CC(=C2)C(F)(F)F)C

Computed Properties

• Exact Mass: 272.07733
• Monoisotopic Mass: 272.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41